Cas no 1614247-66-3 (3-Methylpyrazolo[1,5-a]pyrimidin-6-ol)

• Product Name: 3-Methylpyrazolo[1,5-a]pyrimidin-6-ol
• CAS No: 1614247-66-3
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 5767521
• PubChem ID: 130133287
• Update Time: 2025-10-21

3-Methylpyrazolo[1,5-a]pyrimidin-6-ol Chemical and Physical Properties

Names and Identifiers

• Z1939446331
• EN300-7760418
• 3-Methylpyrazolo[1,5-a]pyrimidin-6-ol
• 1614247-66-3
• Pyrazolo[1,5-a]pyrimidin-6-ol, 3-methyl-

• Inchi： 1S/C7H7N3O/c1-5-2-9-10-4-6(11)3-8-7(5)10/h2-4,11H,1H3
• InChI Key： GBBKPZNTHWRGOJ-UHFFFAOYSA-N
• SMILES： OC1C=NC2=C(C)C=NN2C=1

Computed Properties

• Exact Mass: 149.058911855g/mol
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 7.04±0.30(Predicted)

Additional information on 3-Methylpyrazolo[1,5-a]pyrimidin-6-ol

Recent Advances in the Study of 3-Methylpyrazolo[1,5-a]pyrimidin-6-ol (CAS: 1614247-66-3) and Its Applications in Chemical Biology and Medicine

3-Methylpyrazolo[1,5-a]pyrimidin-6-ol (CAS: 1614247-66-3) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound belongs to the pyrazolopyrimidine family, which is known for its diverse pharmacological activities. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its potential as a therapeutic agent. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The synthesis of 3-Methylpyrazolo[1,5-a]pyrimidin-6-ol has been optimized in several recent studies to improve yield and purity. One notable approach involves the cyclization of appropriately substituted pyrazole derivatives under mild conditions, which has been shown to produce the target compound with high efficiency. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the synthesized compound. These methodological advancements are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for further pharmacological studies.

In terms of biological activity, 3-Methylpyrazolo[1,5-a]pyrimidin-6-ol has demonstrated promising results in preliminary screenings. Recent in vitro studies have revealed its potential as an inhibitor of specific kinase enzymes, which are often implicated in cancer and inflammatory diseases. For instance, the compound has shown selective inhibition against certain isoforms of the protein kinase family, suggesting its utility as a lead compound for the development of targeted therapies. These findings are supported by molecular docking studies, which highlight the compound's ability to bind to the active sites of these enzymes with high affinity.

Furthermore, the compound's pharmacokinetic properties have been investigated to assess its suitability as a drug candidate. Recent pharmacokinetic studies indicate that 3-Methylpyrazolo[1,5-a]pyrimidin-6-ol exhibits favorable absorption and distribution profiles in animal models. However, challenges related to its metabolic stability and clearance rates have been identified, prompting further optimization efforts. Researchers are exploring structural modifications to enhance its metabolic stability while retaining its biological activity, a strategy that could pave the way for its clinical development.

Beyond its direct therapeutic potential, 3-Methylpyrazolo[1,5-a]pyrimidin-6-ol has also been utilized as a versatile building block in medicinal chemistry. Its scaffold has been incorporated into the design of novel compounds with enhanced bioactivity and selectivity. For example, recent studies have reported the synthesis of hybrid molecules combining this scaffold with other pharmacophores, resulting in compounds with dual mechanisms of action. Such innovations underscore the compound's versatility and its potential to address unmet medical needs in areas such as oncology and infectious diseases.

In conclusion, 3-Methylpyrazolo[1,5-a]pyrimidin-6-ol (CAS: 1614247-66-3) represents a promising candidate for further investigation in chemical biology and drug discovery. Its synthesis has been refined, and its biological activity has been preliminarily validated, positioning it as a valuable tool for researchers. Future studies should focus on addressing its pharmacokinetic limitations and exploring its therapeutic potential in more complex disease models. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.